Cas no 2172313-09-4 (2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocycloheptane-1-carboxylic acid)

• Product Name: 2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocycloheptane-1-carboxylic acid
• CAS No: 2172313-09-4
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6128464
• PubChem ID: 165877846
• Update Time: 2025-06-13

2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocycloheptane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocycloheptane-1-carboxylic acid
• 2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]cycloheptane-1-carboxylic acid
• 2172313-09-4
• EN300-1483629

• Inchi： 1S/C28H32N2O5/c31-25(32)22-13-2-1-3-14-24(22)29-26(33)28(15-8-16-28)30-27(34)35-17-23-20-11-6-4-9-18(20)19-10-5-7-12-21(19)23/h4-7,9-12,22-24H,1-3,8,13-17H2,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： GDRSQAYYYWSJCL-UHFFFAOYSA-N
• SMILES： O=C(C1(CCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1CCCCCC1C(=O)O

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 774
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 105Ų

Additional information on 2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocycloheptane-1-carboxylic acid

Introduction to 2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocycloheptane-1-carboxylic acid (CAS No. 2172313-09-4)

2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocycloheptane-1-carboxylic acid, identified by its CAS number 2172313-09-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes fused cycloalkane and heterocyclic systems. The presence of a fluorenylmethoxycarbonyl (Fmoc) protecting group in its structure suggests potential applications in peptide synthesis and proteomics, where such functionalities are frequently employed to safeguard amino groups during synthetic processes.

The molecular architecture of 2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocycloheptane-1-carboxylic acid encompasses a cyclobutyl moiety linked to a cycloheptane ring, with an amide bond connecting these two cyclic units. This unique arrangement imparts specific steric and electronic properties to the molecule, making it a candidate for various biochemical interactions. The Fmoc group, in particular, is a well-established tool in solid-phase peptide synthesis, where it serves as an orthogonal protecting group for the amino function of lysine residues. Its stability under basic conditions and ease of removal under acidic conditions make it highly suitable for automated peptide synthesis protocols.

In recent years, there has been growing interest in the development of novel scaffolds for drug discovery, particularly those that can modulate enzyme activity or interact with biological targets in unique ways. The structural features of 2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocycloheptane-1-carboxylic acid align well with this trend. The cycloheptane ring, for instance, is a common motif in biologically active compounds due to its ability to mimic the conformational flexibility of certain natural products. Additionally, the presence of an amide bond suggests potential interactions with nucleophilic residues in enzymes or receptors, which could be exploited for therapeutic purposes.

One of the most compelling aspects of this compound is its potential role in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cellular signaling pathways and are frequently implicated in various diseases, including cancer. The ability to design molecules that selectively inhibit specific kinases has made them prime targets for drug development. The structural complexity of 2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocycloheptane-1-carboxylic acid provides multiple interaction points with the active site of kinases, potentially allowing for high-affinity binding and selective inhibition. This has led to several research groups exploring derivatives of this compound as lead candidates for kinase inhibitors.

Furthermore, the fluorenylmethoxycarbonyl moiety can serve as a handle for further chemical modifications. For example, it can be used to introduce other functional groups or to link the compound to other molecules via peptide coupling reactions. This versatility makes it an attractive intermediate in synthetic chemistry and drug discovery pipelines. In particular, the ability to attach fluorescent tags or other probes via the Fmoc group could facilitate structural biology studies aimed at understanding enzyme mechanisms or protein-protein interactions at atomic resolution.

Recent advances in computational chemistry have also played a significant role in evaluating the potential bioactivity of 2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidocycloheptane-1-carboxylic acid. Molecular docking simulations have been used to predict how this compound might bind to target proteins such as kinases or other enzymes of interest. These studies have provided valuable insights into the binding mode and affinity of the compound, guiding further optimization efforts. Additionally, virtual screening algorithms have been employed to identify additional derivatives with enhanced potency or selectivity.

The synthesis of 2-1-(\\({(9H-fluorenylmethoxycarbonyl}amino\\))cyclobutaneamidocycloheptane\\)-1-carboxylic acid (CAS No\\. 2172313\\)-09\\-) presents unique challenges due to its complex structure. However, modern synthetic methodologies have made significant strides in addressing these challenges. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have enabled chemists to construct intricate molecular frameworks with high precision and yield. These advances have not only facilitated the synthesis of this compound but also provided tools for generating libraries of related molecules for high-throughput screening.

In conclusion,2-(\\({(9H-fluorenylmethoxycarbonyl}\\)amino)\\)-cyclobutyl-amidocycloheptanecarboxylic acid (CAS No\\. 2172313\\)-09\\-) represents a promising candidate for further exploration in pharmaceutical research\\. Its unique structural features and potential applications in drug discovery make it an intriguing molecule worthy of continued study\\. As our understanding of biological systems grows more sophisticated，the demand for structurally diverse compounds like this one will only increase\\. By leveraging modern synthetic techniques and computational methods，researchers can unlock new therapeutic possibilities and advance our ability to treat complex diseases\\. The journey from laboratory discovery to clinical application is long，but compounds such as this one hold great promise for improving human health\\. With each new study，we gain deeper insights into their potential，and with those insights come opportunities for innovation that could reshape medicine as we know it today\\. As science progresses，compounds like this will continue to play pivotal roles in driving forward progress across multiple disciplines，including medicinal chemistry、biochemistry、and pharmacology\\. Their study not only enriches our fundamental understanding but also opens doors to novel treatments that could benefit millions worldwide\\. Therefore，the pursuit of knowledge surrounding these molecules remains both intellectually stimulating and ethically rewarding，as we strive toward healthier futures through scientific discovery\\. This is how research thrives——by building upon past achievements while pushing boundaries into uncharted territories，where every breakthrough brings us closer to solving humanity’s most pressing health challenges\\. And so，the story of 2-(\\({(9H-fluorenylmethoxycarbonyl}\\)amino)\\)-cyclobutyl-amidocycl oheptanecarboxylic acid (CAS No\\. 2172313\\)-09\\-) continues，with each new study adding another piece to the puzzle\\. As we delve deeper into its properties and potential applications，we uncover not just answers but also questions that lead us further down paths yet unexplored——a testament to science’s boundless curiosity and relentless pursuit of progress\.